![molecular formula C14H21N3O B7558455 Azepan-1-yl-[2-(dimethylamino)pyridin-4-yl]methanone](/img/structure/B7558455.png)
Azepan-1-yl-[2-(dimethylamino)pyridin-4-yl]methanone
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Overview
Description
Azepan-1-yl-[2-(dimethylamino)pyridin-4-yl]methanone, also known as SR-9009, is a synthetic compound that has been studied for its potential applications in scientific research. It belongs to a class of compounds known as Rev-Erb agonists, which have been shown to have effects on circadian rhythms, metabolism, and other physiological processes.
Mechanism of Action
Azepan-1-yl-[2-(dimethylamino)pyridin-4-yl]methanone works by binding to and activating Rev-Erb proteins, which are involved in the regulation of circadian rhythms and metabolism. This activation leads to changes in gene expression and cellular metabolism, which can have downstream effects on physiological processes.
Biochemical and Physiological Effects:
Studies have shown that Azepan-1-yl-[2-(dimethylamino)pyridin-4-yl]methanone can have a variety of biochemical and physiological effects, including changes in metabolism, muscle growth, and circadian rhythms. It has been shown to increase the activity of mitochondria, which are responsible for cellular energy production, and to improve glucose tolerance and insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using Azepan-1-yl-[2-(dimethylamino)pyridin-4-yl]methanone in lab experiments is its ability to activate Rev-Erb proteins, which can have downstream effects on a variety of physiological processes. However, there are also limitations to its use, including potential toxicity and the need for careful dosing and monitoring.
Future Directions
There are several potential future directions for research on Azepan-1-yl-[2-(dimethylamino)pyridin-4-yl]methanone and other Rev-Erb agonists. These include further studies on their effects on metabolism, muscle growth, and circadian rhythms, as well as investigations into their potential therapeutic applications in diseases such as diabetes and metabolic disorders. Additionally, there may be opportunities for the development of new compounds that target Rev-Erb proteins in different ways or with greater specificity.
Synthesis Methods
The synthesis of Azepan-1-yl-[2-(dimethylamino)pyridin-4-yl]methanone involves several steps, including the reaction of pyridine with dimethylamine, followed by the addition of azepane and a ketone group. The final product is a white crystalline powder that can be purified through recrystallization or chromatography.
Scientific Research Applications
Azepan-1-yl-[2-(dimethylamino)pyridin-4-yl]methanone has been studied for its potential applications in a variety of scientific research areas, including circadian rhythm regulation, metabolism, and muscle growth. It has been shown to have effects on the activity of Rev-Erb proteins, which play a role in the regulation of these processes.
properties
IUPAC Name |
azepan-1-yl-[2-(dimethylamino)pyridin-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O/c1-16(2)13-11-12(7-8-15-13)14(18)17-9-5-3-4-6-10-17/h7-8,11H,3-6,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJZCMGNULYQBQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=CC(=C1)C(=O)N2CCCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Azepan-1-yl-[2-(dimethylamino)pyridin-4-yl]methanone |
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